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Compound of Interest

Compound Name: Ethyl isobutyl amine

Cat. No.: B1604902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical constants of N-
ethylisobutylamine, also identified by its IUPAC name N-ethyl-2-methylpropan-1-amine and
CAS number 13205-60-2. This document is intended to serve as a valuable resource for
professionals in research and development who require accurate and readily accessible data
on this compound.

Core Physical and Chemical Properties

N-ethylisobutylamine is a secondary amine with a variety of applications in chemical synthesis.
A summary of its fundamental properties is provided below.

Property Value Source

N-ethyl-2-methylpropan-1-
IUPAC Name ] Y yiprop [1]
amine

Ethyl isobutyl amine, N-
Synonyms _ _ [1]
isobutyl ethyl amine

CAS Number 13205-60-2 [11[2]
Molecular Formula C6H15N [1]
Molecular Weight 101.19 g/mol [1]
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Quantitative Physical Data

The following table summarizes the key physical constants for N-ethylisobutylamine. It is
important to note that while some values are experimentally determined, others are estimations
and should be treated as such.

Physical .
Value Units Notes Source
Constant
Boiling Point 97.5 °C [2]
Melting Point -87.87 °C Estimated [2]
Density 0.7300 g/cm3 [2]
Refractive Index 1.3985 nD [2]
pKa 10.76 £ 0.28 Predicted [2]

Experimental Protocols

Accurate determination of physical constants is crucial for the reliable application of chemical
compounds. The following sections outline the general methodologies for measuring the key
physical properties of liquid amines like N-ethylisobutylamine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common laboratory method for determining the boiling
point is distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer
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e Heating mantle or oil bath

Procedure:

The liquid sample is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

e The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side
arm of the distillation flask to accurately measure the temperature of the vapor.

e The flask is gently heated.

e The temperature is recorded when the liquid is boiling steadily and the vapor condensate is
dripping into the condenser at a constant rate. This temperature is the boiling point.

Determination of Density

Density, the mass per unit volume, is a fundamental physical property. For liquids, it is often
determined using a pycnometer or a digital density meter.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

o Constant temperature bath

Procedure:

e The empty pycnometer is cleaned, dried, and weighed.

e ltis then filled with the liquid sample, ensuring no air bubbles are present, and placed in a
constant temperature bath until it reaches thermal equilibrium.

o The pycnometer is removed from the bath, carefully dried on the outside, and weighed
again.
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e The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.g., deionized water) and the process is repeated.

e The density of the sample is calculated using the weights of the empty pycnometer, the
pycnometer filled with the sample, and the pycnometer filled with the reference substance.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is commonly measured using a refractometer, such as an Abbe
refractometer.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

e The refractometer is calibrated using a standard of known refractive index.

o Afew drops of the liquid sample are placed on the prism of the refractometer.

e The prism is closed and the instrument is adjusted to bring the dividing line between the light
and dark fields into sharp focus on the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale. The temperature at which
the measurement is taken should be recorded as the refractive index is temperature-
dependent.

Synthetic Workflow
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A plausible synthetic route for N-ethylisobutylamine is the reductive amination of
isobutyraldehyde with ethylamine. This common method for forming secondary amines
involves the formation of an intermediate imine followed by its reduction.

+ Ethylamine
Isobutyraldehyde - H20

(CH3)2CHCHO

> N-ethylisobutylamine
il (CH3)2CHCH2NHCH2CH3

Ethylamine
CH3CH2NH2

o Imine Intermediate + [H]
gl (CH3)2CHCH=NCH2CH3

Reducing Agent

(e.g., NaBH4)

Click to download full resolution via product page

Caption: Reductive amination synthesis of N-ethylisobutylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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